Cas no 100447-41-4 (1H-Benzimidazole,2-[3-(1-piperidinyl)propyl]-, hydrochloride (1:1))
100447-41-4 structure
Product Name:1H-Benzimidazole,2-[3-(1-piperidinyl)propyl]-, hydrochloride (1:1)
CAS No:100447-41-4
MF:C15H22ClN3
MW:279.808282375336
CID:155618
PubChem ID:3063304
Update Time:2025-04-19
1H-Benzimidazole,2-[3-(1-piperidinyl)propyl]-, hydrochloride (1:1) Chemical and Physical Properties
Names and Identifiers
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- 1H-Benzimidazole,2-[3-(1-piperidinyl)propyl]-, hydrochloride (1:1)
- 1H-Benzimidazole,2-[3-(1-piperidinyl)propyl]-, monohydrochloride (9CI)
- 2-(3-piperidin-1-ylpropyl)-1H-benzimidazole,hydrochloride
- Benzimidazole, 2-(3-(piperidino)propyl)-, hydrochloride, hydrate
- 2-(3-(Piperidino)propyl)benzimidazole hydrochloride hydrate
- DTXSID40143283
- 100447-41-4
-
- Inchi: 1S/C15H21N3.ClH/c1-4-10-18(11-5-1)12-6-9-15-16-13-7-2-3-8-14(13)17-15;/h2-3,7-8H,1,4-6,9-12H2,(H,16,17);1H
- InChI Key: GOJQYFWYQMRTRL-UHFFFAOYSA-N
- SMILES: Cl.N1(CCCC2=NC3C=CC=CC=3N2)CCCCC1
Computed Properties
- Exact Mass: 278.14263
- Monoisotopic Mass: 279.15
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 250
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 31.9Ų
Experimental Properties
- Boiling Point: 454.4°Cat760mmHg
- Flash Point: 228.6°C
- PSA: 29.02
- LogP: 3.72130
1H-Benzimidazole,2-[3-(1-piperidinyl)propyl]-, hydrochloride (1:1) Related Literature
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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